Cas no 1334417-91-2 (Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate)

Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate is a fluorinated piperidine derivative with a benzyl carbamate protecting group. The presence of difluorine substituents at the 4-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The hydroxyl group at the 3-position provides a reactive handle for further functionalization, enabling diverse synthetic applications. This compound is particularly useful in the development of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its structural rigidity and fluorine-induced electronic effects. High purity and well-defined stereochemistry ensure reproducibility in research and pharmaceutical synthesis.
Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate structure
1334417-91-2 structure
Product Name:Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
CAS No:1334417-91-2
MF:C13H15F2NO3
MW:271.260
MDL:MFCD20261402
CID:2949995
PubChem ID:121229136
Update Time:2025-10-20

Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
    • 1-Cbz-4,4-difluoro-3-hydroxy-piperidine
    • SY106310
    • 1334417-91-2
    • MFCD20261402
    • CS-W001413
    • AS-70869
    • 1-Cbz-4,4-difluoropiperidin-3-ol
    • benzyl4,4-difluoro-3-hydroxypiperidine-1-carboxylate-B28614
    • EN300-7061988
    • benzyl4,4-difluoro-3-hydroxypiperidine-1-carboxylate
    • W13296
    • AKOS027425908
    • Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
    • MDL: MFCD20261402
    • Inchi: InChI=1S/C13H15F2NO3/c14-13(15)6-7-16(8-11(13)17)12(18)19-9-10-4-2-1-3-5-10/h1-5,11,17H,6-9H2
    • InChI Key: IIARRZWPANTDRH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC(=O)N2CCC(C(C2)O)(F)F

Computed Properties

  • Exact Mass: 271.10199966g/mol
  • Monoisotopic Mass: 271.10199966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.8Ų

Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM363336-1g
benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 95%+
1g
$2627 2023-02-02
TRC
B536178-5mg
Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2
5mg
$ 64.00 2023-04-18
TRC
B536178-10mg
Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2
10mg
$ 110.00 2023-04-18
TRC
B536178-25mg
Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2
25mg
$ 230.00 2023-04-18
TRC
B536178-50mg
Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2
50mg
$ 414.00 2023-04-18
Chemenu
CM363336-10mg
benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 95%+
10mg
$119 2023-02-02
Chemenu
CM363336-25mg
benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 95%+
25mg
$238 2023-02-02
Chemenu
CM363336-100mg
benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 95%+
100mg
$404 2024-08-02
Chemenu
CM363336-250mg
benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 95%+
250mg
$704 2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B941818-50mg
Benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate
1334417-91-2 97%
50mg
¥1,241.10 2022-09-02

Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate Related Literature

Additional information on Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate

Comprehensive Analysis of Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1334417-91-2)

Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1334417-91-2) is a fluorinated piperidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and hydroxyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

The structural features of Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate make it a valuable intermediate in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing a key challenge in modern drug design. Recent studies highlight its utility in peptide mimetics and protease-resistant compounds, aligning with the growing demand for long-acting pharmaceuticals. Its benzyl carboxylate moiety further allows for selective deprotection, enabling precise structural modifications.

In the context of green chemistry, this compound has been investigated for its compatibility with sustainable synthesis methods. Industry trends show rising interest in fluorine-containing scaffolds due to their ability to improve drug efficacy while reducing environmental impact. The 3-hydroxypiperidine core also contributes to chiral synthesis, a critical area for asymmetric catalysis and stereoselective reactions.

From a commercial perspective, Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1334417-91-2) is supplied with high purity (>98%) by specialty chemical manufacturers. Analytical techniques like HPLC, NMR, and LC-MS ensure quality control, meeting the stringent requirements of GMP-compliant production. Storage recommendations typically emphasize protection from moisture at controlled temperatures (2-8°C), reflecting its stability profile.

Emerging applications include its use in PET radiopharmaceuticals, where the difluorinated structure aids in tracer development for neurological imaging. This aligns with the booming diagnostic imaging market, projected to grow at 6.8% CAGR through 2030. Additionally, its potential in crop protection agents is being explored, leveraging fluorine's ability to enhance pesticide selectivity.

Regulatory aspects confirm that Benzyl 4,4-Difluoro-3-hydroxypiperidine-1-carboxylate is not classified under restricted categories, facilitating global trade. Safety data sheets recommend standard laboratory precautions, including PPE and fume hood usage during handling. The compound's logP value (predicted ~1.2) suggests favorable membrane permeability, a hot topic in ADME optimization studies.

Recent patent analyses reveal increasing filings incorporating this scaffold, particularly for kinase modulators and GPCR ligands. Its hydrogen bond donor/acceptor profile makes it attractive for molecular docking studies, a technique gaining traction with AI-driven drug discovery platforms. Computational models suggest potential activity against neuroinflammatory targets, though experimental validation is ongoing.

The synthesis typically involves multistep organic reactions starting from commercially available piperidine precursors. Key steps include selective fluorination and hydroxyl protection, with yields optimized through microwave-assisted or flow chemistry approaches. These methodologies address the pharmaceutical industry's push toward process intensification and waste reduction.

Market intelligence indicates growing procurement by contract research organizations (CROs) and academic institutions, particularly for fragment-based drug design projects. Pricing trends reflect the compound's specialty chemical status, with bulk discounts available for GMP-grade quantities. Alternative names like 1-N-CBz-4,4-difluoro-3-hydroxypiperidine are sometimes used in literature searches.

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or PROTACs, given the reactive handles present. The compound's structural rigidity also makes it interesting for crystal engineering studies, an area gaining momentum in materials science. As regulatory agencies emphasize fluorine-containing drug safety assessments, robust toxicology data on such intermediates becomes increasingly valuable.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.